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Compound of Interest

Compound Name: Demethylolivomycin B

Cat. No.: B1229830

Demethylolivomycin B: An In-depth Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Demethylolivomycin B is an antitumor antibiotic originating from the fermentation of
Streptomyces aburaviensis. Characterized by its mild antibacterial activity against Gram-
positive bacteria and modest anti-tumor properties, this compound has garnered interest within
the scientific community. This document provides a comprehensive overview of the available
technical data on Demethylolivomycin B, including its known physical and chemical
properties, and a summary of its biological activity. Due to the limited publicly available
research on this specific compound, this guide consolidates the existing information to serve as
a foundational resource for further investigation.

Physicochemical Properties

Detailed experimental data on the physicochemical properties of Demethylolivomycin B are
not extensively reported in publicly accessible scientific literature. However, based on
information from chemical suppliers and databases, the following information has been
compiled. It is important to note that these values may not have been independently verified by
peer-reviewed studies and should be treated as preliminary data.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1229830?utm_src=pdf-interest
https://www.benchchem.com/product/b1229830?utm_src=pdf-body
https://www.benchchem.com/product/b1229830?utm_src=pdf-body
https://www.benchchem.com/product/b1229830?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property

Value

Source

CAS Number

86917-63-7

Chemical Abstract Service

Molecular Formula

Not definitively reported

Inferred from structural

analogues

Inferred from structural

Molecular Weight Not definitively reported analogues
Melting Point Not reported -
Solubility Not reported -
Appearance Not reported -

Note: The lack of comprehensive data necessitates experimental determination of these

properties for any research or development applications.

Chemical Structure

The chemical structure of Demethylolivomycin B is available from chemical vendor

databases. A 2D representation of the molecule is provided below.

l».Chemical Structure of Demethylolivomycin B

Caption: 2D chemical structure of Demethylolivomycin B.

Biological Activity

Demethylolivomycin B is classified as an antitumor antibiotic.[1][2] Its biological activity is

characterized by:

o Antitumor Activity: It exhibits weak anti-tumor properties. The specific cancer cell lines it is

active against and the extent of its efficacy (e.g., IC50 values) are not detailed in the

available literature.

o Antibacterial Activity: It shows weak inhibitory activity against Gram-positive bacteria. The

spectrum of activity and minimum inhibitory concentrations (MICs) against specific bacterial

strains have not been publicly documented.
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The mechanism of action and the specific signaling pathways affected by
Demethylolivomycin B have not been elucidated in the reviewed literature.

Experimental Protocols

A critical gap in the current body of knowledge is the absence of detailed experimental
protocols for the synthesis, purification, and characterization of Demethylolivomycin B.
Similarly, methodologies for the evaluation of its biological activity are not described in
dedicated research papers.

For researchers interested in studying this compound, the following general experimental
workflows could be adapted from studies on similar natural products:

General Workflow for Isolation and Characterization

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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